![molecular formula C15H14FNO B3032924 N-[(E)-(4-ethoxyphenyl)methylidene]-4-fluoroaniline CAS No. 62907-32-8](/img/structure/B3032924.png)
N-[(E)-(4-ethoxyphenyl)methylidene]-4-fluoroaniline
Overview
Description
N-[(E)-(4-ethoxyphenyl)methylidene]-4-fluoroaniline, also known as 4-FMA, is an organic compound that is used in a variety of scientific research applications. It is a colorless, crystalline solid that is soluble in organic solvents. 4-FMA has a molecular weight of 186.17 g/mol and a melting point of 117-118°C. It is a member of the aniline family, and is related to other compounds such as 4-fluorophenethylamine and 4-fluorobenzaldehyde.
Scientific Research Applications
N-[(E)-(4-ethoxyphenyl)methylidene]-4-fluoroaniline is used in a variety of scientific research applications. It is used as a reagent in the synthesis of other compounds, such as 4-fluorophenethylamine, 4-fluorobenzaldehyde, and 4-fluorophenylacetic acid. N-[(E)-(4-ethoxyphenyl)methylidene]-4-fluoroaniline has also been used as a ligand in coordination chemistry. It has been used in the synthesis of metal complexes, and as a catalyst in organic reactions.
Mechanism Of Action
N-[(E)-(4-ethoxyphenyl)methylidene]-4-fluoroaniline is an agonist of the serotonin 5-HT2A receptor. It binds to the receptor, activating it and causing a cascade of biochemical events that lead to physiological effects. N-[(E)-(4-ethoxyphenyl)methylidene]-4-fluoroaniline also binds to the dopamine D2 receptor, although its affinity for this receptor is much lower than for the 5-HT2A receptor.
Biochemical and Physiological Effects
The activation of the 5-HT2A receptor by N-[(E)-(4-ethoxyphenyl)methylidene]-4-fluoroaniline leads to a variety of biochemical and physiological effects. These effects include increased serotonin levels in the brain, increased dopamine levels, increased heart rate, increased blood pressure, increased body temperature, increased alertness, and increased cognitive functioning.
Advantages And Limitations For Lab Experiments
The use of N-[(E)-(4-ethoxyphenyl)methylidene]-4-fluoroaniline in scientific research has several advantages. It is a relatively inexpensive compound, and it is easy to synthesize. It is also a potent agonist of the 5-HT2A receptor, making it useful for studying the effects of serotonin on the body. However, N-[(E)-(4-ethoxyphenyl)methylidene]-4-fluoroaniline can be toxic if ingested, and it can cause seizures if used in high doses.
Future Directions
The use of N-[(E)-(4-ethoxyphenyl)methylidene]-4-fluoroaniline in scientific research has potential applications in a variety of fields. It could be used to study the effects of serotonin on the body, as well as to examine the potential therapeutic effects of serotonin agonists. It could also be used to study the effects of dopamine on the body, as well as to examine the potential therapeutic effects of dopamine agonists. In addition, N-[(E)-(4-ethoxyphenyl)methylidene]-4-fluoroaniline could be used to study the effects of other neurotransmitters, such as glutamate and GABA, on the body. Finally, N-[(E)-(4-ethoxyphenyl)methylidene]-4-fluoroaniline could be used to study the effects of various drugs on the body, as well as to examine the potential therapeutic effects of these drugs.
properties
IUPAC Name |
1-(4-ethoxyphenyl)-N-(4-fluorophenyl)methanimine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNO/c1-2-18-15-9-3-12(4-10-15)11-17-14-7-5-13(16)6-8-14/h3-11H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFVJMQHBQRAPAL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C=NC2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60352158 |
Source
|
| Record name | Benzenamine, N-[(4-ethoxyphenyl)methylene]-4-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60352158 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(E)-(4-ethoxyphenyl)methylidene]-4-fluoroaniline | |
CAS RN |
62907-32-8 |
Source
|
| Record name | Benzenamine, N-[(4-ethoxyphenyl)methylene]-4-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60352158 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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